Cas no 155440-57-6 (1H-Indole, 3-(3-thienyl)-)

• Product Name: 1H-Indole, 3-(3-thienyl)-
• CAS No: 155440-57-6
• MF: C₁₂H₉NS
• MW: 199.271561384201
• CID: 4508746
• PubChem ID: 11805715
• Update Time: 2025-06-11

1H-Indole, 3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(3-thienyl)-
• AKOS006320892
• 155440-57-6
• 3-(3-Thienyl)-1H-indole
• DTXSID001314040
• SCHEMBL20561837

• Inchi： 1S/C12H9NS/c1-2-4-12-10(3-1)11(7-13-12)9-5-6-14-8-9/h1-8,13H
• InChI Key： CTKKHASJPCADAK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 199.04557046g/mol
• Monoisotopic Mass: 199.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole, 3-(3-thienyl)-

1H-Indole, 3-(3-thienyl)- (CAS No. 155440-57-6): A Versatile Heterocyclic Compound in Modern Research

The compound 1H-Indole, 3-(3-thienyl)- (CAS No. 155440-57-6) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining an indole core with a thiophene substituent, makes it a valuable building block for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, organic electronics, and catalysis, aligning with current trends in sustainable chemistry and precision medicine.

One of the key reasons for the growing interest in 1H-Indole, 3-(3-thienyl)- is its role in the development of small-molecule therapeutics. The indole-thiophene hybrid structure is known to interact with biological targets, such as enzymes and receptors, making it a promising scaffold for anticancer and neuroprotective agents. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in drug design due to its relevance in treating complex diseases like Alzheimer's and cancer.

In the realm of organic electronics, 1H-Indole, 3-(3-thienyl)- has emerged as a candidate for optoelectronic materials. Its conjugated system allows for efficient charge transport, which is critical for applications in OLEDs (organic light-emitting diodes) and solar cells. With the global push toward renewable energy, researchers are investigating how such compounds can improve the efficiency and stability of next-generation photovoltaic devices.

Another area of exploration is the compound's utility in catalytic processes. The thienyl-indole moiety can act as a ligand for transition metals, facilitating green chemistry reactions. This aligns with the industry's shift toward sustainable synthesis methods, reducing waste and energy consumption. Questions like "How can indole derivatives improve catalysis?" or "What are the latest advances in heterocyclic catalysts?" reflect the curiosity driving this field.

From a synthetic perspective, 1H-Indole, 3-(3-thienyl)- offers versatility. Chemists are developing novel cross-coupling reactions to functionalize its structure, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening in drug discovery, where rapid modification of core structures is essential. Searches for "indole-thiophene synthesis methods" or "CAS 155440-57-6 applications" underscore the demand for practical synthetic protocols.

In conclusion, 1H-Indole, 3-(3-thienyl)- (CAS No. 155440-57-6) represents a multifaceted compound with broad implications across science and technology. Its integration into cutting-edge research—from biomedicine to clean energy—highlights its enduring relevance. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of today's most pressing challenges.